molecular formula C8H9F2NO B8713445 4-Ethoxy-2,5-difluoroaniline

4-Ethoxy-2,5-difluoroaniline

Cat. No.: B8713445
M. Wt: 173.16 g/mol
InChI Key: PLGUZQAFKLZXPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethoxy-2,5-difluoroaniline is a useful research compound. Its molecular formula is C8H9F2NO and its molecular weight is 173.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9F2NO

Molecular Weight

173.16 g/mol

IUPAC Name

4-ethoxy-2,5-difluoroaniline

InChI

InChI=1S/C8H9F2NO/c1-2-12-8-4-5(9)7(11)3-6(8)10/h3-4H,2,11H2,1H3

InChI Key

PLGUZQAFKLZXPW-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C(=C1)F)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-ethoxy-2,5-difluoro-4-nitro-benzene (1.00 g, 4.92 mmol) and palladium on carbon (10%, 50% water, 307 mg) in ethanol (20 mL) were shaken in a hydrogenator under H2 atmosphere at 45 psi. After 30 minutes, solids were filtered off, washed with ethanol, and filtrate was concentrated to give 4-ethoxy-2,5-difluoro-phenylamine as a red solid (835 mg, 98%). 1HNMR (CDCl3, 400 MHz) δ 6.72-6.67 (m, 1H), 6.58-6.53 (m, 1H), 4.03-3.97 (q, J=7.0 Hz, 2H), 3.50 (s br, 2H), 1.41-1.37 (t, J=7.0 Hz, 3H). Exact mass calculated for C8H9F2NO 173.07 found 174.2 (MH+).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
307 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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